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Compound of Interest

Compound Name: 6-Methoxy-2-tetralone

Cat. No.: B1345760 Get Quote

An In-depth Technical Guide on the Physical Properties of 6-Methoxy-2-tetralone: Solubility

and Stability

Introduction
6-Methoxy-2-tetralone (CAS No. 2472-22-2) is an aromatic ketone and a methoxy-substituted

tetralone derivative.[1] It serves as a versatile intermediate in organic synthesis, particularly in

the pharmaceutical industry for the creation of steroidal compounds, anti-inflammatory agents,

and central nervous system agents.[1][2][3] Its unique structure, featuring a tetralone ring with

a methoxy group, makes it a valuable building block for complex molecules.[1][3] This guide

provides a comprehensive overview of the core physical properties of 6-Methoxy-2-tetralone,

with a specific focus on its solubility and stability, tailored for researchers, scientists, and

professionals in drug development.

Physical and Chemical Properties
6-Methoxy-2-tetralone typically appears as a pale yellow to off-white or light beige to orange

crystalline solid at room temperature.[1][2][4][5] It is noted to be more expensive, less stable,

and more challenging to synthesize compared to its isomer, 6-methoxy-1-tetralone.[2]

Table 1: General Physical and Chemical Properties of 6-Methoxy-2-tetralone
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₂ [1][3][4][5][6][7]

Molecular Weight 176.21 g/mol [1][3][4][6][7]

Appearance

Pale yellow to off-white; light

yellow-beige to orange

crystalline solid

[1][2][4][5]

Melting Point 28-35 °C; 30-37 °C; 33-35 °C [3][4][5][6][7][8][9]

Boiling Point
114-116 °C @ 0.2 mmHg;

124.0-124.5 °C @ 0.9 Torr
[4][8][9]

Density
~1.043 - 1.124 g/cm³

(estimate)
[4][7][8]

Refractive Index n20/D 1.5645 (lit.) [2][4][7][8]

Flash Point >230 °F (>110 °C) [4][8]

CAS Number 2472-22-2 [1][6][7]

Solubility Profile
The solubility of a compound is a critical parameter in drug development, influencing its

formulation, bioavailability, and purification processes.

Table 2: Solubility of 6-Methoxy-2-tetralone
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Solvent Solubility Source(s)

Water Limited / Sparingly Soluble [1]

Ethanol Soluble [1]

Acetone Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [1]

Diethyl Ether Soluble

Dichloromethane Soluble

Chloroform Soluble [2]

The presence of the polar ketone and methoxy groups allows for some interaction with polar

solvents, while the aromatic ring and hydrocarbon backbone contribute to its solubility in

common organic solvents.[1]

Stability and Storage
Understanding the stability of 6-Methoxy-2-tetralone is essential for ensuring its integrity

during storage and handling, as well as for predicting its shelf-life in formulations. The

compound is generally stable under normal temperatures and pressures but requires specific

conditions to prevent degradation.[1]

Table 3: Stability and Recommended Storage for 6-Methoxy-2-tetralone
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Parameter Information Source(s)

General Stability
Stable under normal

temperatures and pressures.
[1]

Sensitivities

Air sensitive; Light-sensitive

degradation should be

avoided.

[1][4][7]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases.
[1]

Storage Temperature
2-8°C; Keep Cold; Store at ≤

-4 °C.
[1][3][4][7]

Storage Conditions

Store in a cool, dry, well-

ventilated area in tightly sealed

containers.

[1]

Experimental Protocols
Detailed methodologies are crucial for reproducible research. The following sections outline

standard protocols for evaluating the solubility and stability of compounds like 6-Methoxy-2-
tetralone.

Protocol for Determining Solubility
This protocol describes a systematic approach to qualitatively and semi-quantitatively assess

the solubility of 6-Methoxy-2-tetralone in various solvents.

Objective: To determine the solubility profile of 6-Methoxy-2-tetralone in water, aqueous acidic

and basic solutions, and common organic solvents.

Materials:

6-Methoxy-2-tetralone

Deionized Water
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5% (w/v) Hydrochloric Acid (HCl)

5% (w/v) Sodium Hydroxide (NaOH)

5% (w/v) Sodium Bicarbonate (NaHCO₃)

Ethanol, Acetone, Dimethyl Sulfoxide (DMSO)

Vortex mixer, analytical balance, test tubes, spatulas

Procedure:

Initial Solvent Screening (Qualitative):

Place approximately 25 mg of 6-Methoxy-2-tetralone into a small test tube.[10]

Add 0.75 mL of the selected solvent (e.g., water) in small portions.[10]

After each addition, shake or vortex the tube vigorously for 60 seconds.[10][11]

Visually observe if the compound dissolves completely. Record as "soluble," "partially

soluble," or "insoluble."[11]

Water Solubility and pH Test:

Perform the test as described in step 1 using deionized water.

If the compound is water-soluble, test the resulting solution with litmus or a pH meter to

determine if it is acidic, basic, or neutral.[12][13]

Aqueous Acid/Base Solubility:

If the compound is insoluble in water, test its solubility in 5% HCl, 5% NaOH, and 5%

NaHCO₃ sequentially, using fresh samples for each test.[10][12][13]

Solubility in 5% NaOH but not 5% NaHCO₃ suggests a weak organic acid.[13]

Solubility in 5% HCl indicates the presence of a basic group, such as an amine.[10][13]
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Organic Solvent Solubility:

Repeat the procedure from step 1 for each organic solvent (Ethanol, Acetone, DMSO).
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Solubility Determination Workflow

Initial Testing

Aqueous Acid/Base Testing

Organic Solvent Testing

Start with 25 mg of
6-Methoxy-2-tetralone

Add 0.75 mL Water
Vortex for 60s

Soluble in Water?

Test in 5% NaOH

No

Test in Organic Solvents
(Ethanol, Acetone, DMSO)

Yes

Soluble?

Test in 5% HCl

No

Record Solubility Profile

Yes (Weak Acid) Soluble?

No (Neutral Compound)

Yes (Base)
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Pharmaceutical Stability Study Workflow

Setup

Storage & Testing

Evaluation

Select ≥3 Batches of
6-Methoxy-2-tetralone

Time Zero Analysis
(Purity, Appearance, etc.)

Place Samples in
Stability Chambers

Long-Term (25°C/60%RH)
Accelerated (40°C/75%RH)

Test at Predetermined Intervals
(3, 6, 9, 12... months)

Analyze Data for
Significant Changes

Generate Stability Report
Establish Re-test Period
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Synthesis of 6-Methoxy-2-tetralone

Reaction Steps

6-Methoxy-1-tetralone

Conversion to Olefin
(2,4-pentanediol, p-TsOH)

Epoxidation
(m-CPBA in Dichloromethane)

Acid-Catalyzed Rearrangement
(Ethanolic H₂SO₄, Reflux)

6-Methoxy-2-tetralone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1345760?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345760?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Page loading... [wap.guidechem.com]

2. 6-Methoxy-2-tetralone | 2472-22-2 [chemicalbook.com]

3. chemimpex.com [chemimpex.com]

4. chembk.com [chembk.com]

5. 298920010 [thermofisher.com]

6. 6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-one | C11H12O2 | CID 75582 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. lookchem.com [lookchem.com]

8. 6-Methoxy-2-tetralone CAS#: 2472-22-2 [m.chemicalbook.com]

9. CAS Common Chemistry [commonchemistry.cas.org]

10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

11. chem.ws [chem.ws]

12. scribd.com [scribd.com]

13. www1.udel.edu [www1.udel.edu]

To cite this document: BenchChem. [Physical properties of 6-Methoxy-2-tetralone solubility
and stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345760#physical-properties-of-6-methoxy-2-
tetralone-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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